Cas no 850567-97-4 (2-(Methylsulfinyl)phenylboronic Acid)

2-(Methylsulfinyl)phenylboronic Acid structure
850567-97-4 structure
Product name:2-(Methylsulfinyl)phenylboronic Acid
CAS No:850567-97-4
MF:C7H9BO3S
MW:184.020560979843
MDL:MFCD03095261
CID:720224

2-(Methylsulfinyl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (2-(Methylsulfinyl)phenyl)boronic acid
    • 2-(Methylsulfinyl)benzeneboronic acid
    • (2-Methylsulfinylphenyl)boronic acid
    • 2-(methylsulfinyl)phenylboronic acid
    • 2-(METHYLSULPHINYL)BENZENEBORONIC ACID
    • 2-Methylsulfinylphenylboronic acid
    • Boronic acid,B-[2-(methylsulfinyl)phenyl]-
    • C7H9BO3S
    • [2-(methylsulfinyl)phenyl]boronic acid
    • (2-methanesulfinylphenyl)boronic acid
    • PubChem1874
    • PHORKVSBWZGTEX-UHFFFAOYSA-N
    • WT840
    • STK503730
    • FCH918600
    • SBB052544
    • AB13630
    • B-[2-(Methylsulfinyl)phenyl]boronic acid (ACI)
    • Boronic acid, [2-(methylsulfinyl)phenyl]- (9CI)
    • 2-(Methylsulfinyl)phenylboronic Acid
    • MDL: MFCD03095261
    • Inchi: 1S/C7H9BO3S/c1-12(11)7-5-3-2-4-6(7)8(9)10/h2-5,9-10H,1H3
    • InChI Key: PHORKVSBWZGTEX-UHFFFAOYSA-N
    • SMILES: O=S(C)C1C(B(O)O)=CC=CC=1

Computed Properties

  • Exact Mass: 184.03700
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Topological Polar Surface Area: 76.7

Experimental Properties

  • Melting Point: 118-122°C
  • Boiling Point: 440.5°C at 760 mmHg
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 76.74000
  • LogP: -0.03050

2-(Methylsulfinyl)phenylboronic Acid Security Information

2-(Methylsulfinyl)phenylboronic Acid Customs Data

  • HS CODE:29319090

2-(Methylsulfinyl)phenylboronic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1134480-100mg
(2-(Methylsulfinyl)phenyl)boronic acid
850567-97-4 97%
100mg
¥625.00 2024-07-28
TRC
B486163-50mg
2-(Methylsulfinyl)phenylboronic Acid
850567-97-4
50mg
$ 50.00 2022-06-07
Chemenu
CM129428-250mg
(2-(methylsulfinyl)phenyl)boronic acid
850567-97-4 95%
250mg
$*** 2023-05-29
Alichem
A019119361-1g
(2-(Methylsulfinyl)phenyl)boronic acid
850567-97-4 97%
1g
$225.40 2023-08-31
Fluorochem
065564-1g
2-(Methylsulfinyl)phenylboronic acid
850567-97-4 97%
1g
£168.00 2022-03-01
Matrix Scientific
037525-500mg
(2-Methylsulfinylphenyl)boronic acid
850567-97-4
500mg
$189.00 2023-09-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1134480-1g
(2-(Methylsulfinyl)phenyl)boronic acid
850567-97-4 97%
1g
¥1818.00 2024-07-28
SHENG KE LU SI SHENG WU JI SHU
sc-259302A-1g
2-(Methylsulphinyl)benzeneboronic acid,
850567-97-4
1g
¥3715.00 2023-09-05
abcr
AB150672-1g
2-(Methylsulfinyl)phenylboronic acid, 97%; .
850567-97-4 97%
1g
€293.60 2025-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTC580-250mg
(2-methylsulfinylphenyl)boronic acid
850567-97-4 95%
250mg
¥511.0 2024-04-16

2-(Methylsulfinyl)phenylboronic Acid Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: 2-(Methylsulfinyl)phenol ,  Oxygen Catalysts: Iron, (α-hydroxy-α-phenylbenzeneacetato-κO,κO′)[tris(3,5-diphenyl-1H-pyrazolato-…
Reference
Oxygenation of Organoboronic Acids by a Nonheme Iron(II) Complex: Mimicking Boronic Acid Monooxygenase Activity
Chatterjee, Sayanti; et al, Inorganic Chemistry, 2015, 54(20), 9727-9732

2-(Methylsulfinyl)phenylboronic Acid Raw materials

2-(Methylsulfinyl)phenylboronic Acid Preparation Products

2-(Methylsulfinyl)phenylboronic Acid Related Literature

Additional information on 2-(Methylsulfinyl)phenylboronic Acid

测试

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Amadis Chemical Company Limited
(CAS:850567-97-4)2-(Methylsulfinyl)phenylboronic Acid
A841097
Purity:99%
Quantity:1g
Price ($):192.0